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Compound of Interest

Compound Name: 3-Methylcyclopentanol

Cat. No.: B093247

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the stereocisomers of 3-
methylcyclopentanol, a chiral alcohol with applications in organic synthesis and as a building
block for complex molecules. Due to the presence of two stereocenters, 3-
methylcyclopentanol exists as four distinct stereocisomers. Understanding the spatial
arrangement and physicochemical properties of each isomer is critical for applications in
stereoselective synthesis and the development of stereochemically pure active pharmaceutical
ingredients.

Stereoisomerism and Structure of 3-
Methylcyclopentanol

3-Methylcyclopentanol possesses two chiral centers at carbon 1 (C1), bearing the hydroxyl
group, and carbon 3 (C3), bearing the methyl group. This leads to the existence of 22 =4
possible stereoisomers. These isomers can be categorized into two pairs of enantiomers,
which are also diastereomers of each other. The relative orientation of the hydroxyl and methyl
groups on the cyclopentane ring defines them as either cis or trans.

o Cis Isomers: The hydroxyl and methyl groups are on the same side of the cyclopentane ring.
The cis configuration exists as a pair of enantiomers: (1R,3S)-3-methylcyclopentanol and
(1S,3R)-3-methylcyclopentanol.
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e Trans Isomers: The hydroxyl and methyl groups are on opposite sides of the cyclopentane
ring. The trans configuration also exists as a pair of enantiomers: (1R,3R)-3-
methylcyclopentanol and (1S,3S)-3-methylcyclopentanol.[1][2]

The relationship between these four stereoisomers is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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